Cas no 2413882-91-2 (4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride)

• Product Name: 4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
• CAS No: 2413882-91-2
• Molecular Formula: C₁₀H₁₁ClN₂
• Molecular Weight: 194.660741090775
• MDL: MFCD32663009
• CID: 5327271
• PubChem ID: 146049935

4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride Properties

Names and Identifiers

• 4-Amino-3-prop-1-en-2-ylbenzonitrile;hydrochloride
• 4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
• Z4392037135

• MDL： MFCD32663009
• InChIKey： OHPAKKJYNJHVTR-UHFFFAOYSA-N
• Inchi： 1S/C10H10N2.ClH/c1-7(2)9-5-8(6-11)3-4-10(9)12;/h3-5H,1,12H2,2H3;1H
• SMILES： Cl.NC1C=CC(C#N)=CC=1C(=C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 13
• Complexity: 223
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes